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Compound of Interest

Compound Name: Lead iodate

Cat. No.: B3422459

This technical guide provides a comprehensive overview of lead(ll) iodate, an inorganic
compound with significant applications in analytical chemistry. The document details its
chemical and physical properties, methods of synthesis, and a protocol for its use in the
guantitative analysis of lead.

Chemical and Physical Properties

Lead(ll) iodate, with the chemical formula Pb(10s)2, is a white, heavy crystalline powder.[1] It is
characterized by its low solubility in water and its thermal decomposition at elevated
temperatures. The compound exists in at least two crystalline forms: a more common
orthorhombic structure and a triclinic modification.[1][2][3]
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Property Value

Chemical Formula Pb(103)2

Molar Mass 557.01 g/mol [1]

Appearance White crystalline powder|[1]

Density 6.5 g/lcm3[1][4][5]1I6][7]

Metting Point 300 °C (572 °F; 573 K) with decomposition[1][4]
[SIE61[71i8]

Solubility in Water 3.61 x 10~5 M[1] or 0.00307 g/100 g at 25 °C[4]

Solubility Product (Ksp) 3.69 x 10~19[1][9]

Crystal Structure Orthorhombic[1][3] and Triclinic[2]

CAS Number 25659-31-8[1][4]

Experimental Protocols

This protocol describes the synthesis of lead(ll) iodate by the reaction of lead(ll) nitrate and
potassium iodate in an aqueous solution.[1]

Materials:

o Lead(ll) nitrate (Pb(NOs)2)
o Potassium iodate (KIOs3)

» Deionized water

» Beakers

e Stirring rod

o Burettes

e Buchner funnel and filter paper
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e Drying oven
Methodology:

o Prepare a solution of lead(ll) nitrate by dissolving a precisely weighed amount in deionized
water.

o Prepare a solution of potassium iodate, ensuring the molar ratio of potassium iodate to
lead(ll) nitrate is 2:1.

o Simultaneously add the two solutions dropwise into a beaker containing a known volume of
deionized water at approximately 60 °C, while continuously stirring.[1]

» A white precipitate of lead(ll) iodate will form immediately.

o Continue stirring for a period to ensure complete reaction.

» Allow the precipitate to settle, then decant the supernatant.

o Wash the precipitate with deionized water multiple times to remove any unreacted ions.
o Collect the lead(ll) iodate precipitate by vacuum filtration using a Buchner funnel.

o Dry the collected solid in an oven at a temperature below its decomposition point (e.g., 80-
100 °C) until a constant weight is achieved.

This protocol outlines the use of lead(ll) iodate for the quantitative analysis of lead in an ore
sample.[1]

Materials:

Ore sample containing lead

Nitric acid (HNO3s)

Sulfuric acid (H2S04)

Potassium iodate (KIOs)
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Hydrochloric acid (HCI)

Chloroform (CHCIs)

Standardized titrant (e.g., sodium thiosulfate)
Starch indicator

Filtration apparatus

Titration equipment

Methodology:

Sample Digestion: Digest a known weight of the ore sample with nitric acid to dissolve the
lead content.

Precipitation of Lead Sulfate: Add sulfuric acid to the solution to precipitate the lead as
lead(ll) sulfate (PbSOa).

Separation: Separate the lead(ll) sulfate precipitate by filtration and wash it to remove
impurities.

Conversion to Lead lodate: Dissolve the lead(ll) sulfate precipitate in a suitable solvent and
then slightly acidify the solution. Add a solution of potassium iodate to precipitate the lead as
lead(ll) iodate (Pb(103)2).[1]

Titration: Isolate the lead(ll) iodate precipitate and dissolve it in hydrochloric acid. Titrate the
liberated iodine with a standardized sodium thiosulfate solution in the presence of chloroform
and a starch indicator to determine the amount of lead in the original ore sample.[1]

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
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